2-Acetoxymethoxy-benzoic acid

• Molecular Formula: C10H10O5
• Molecular Weight: 210.18 g/mol
• IUPAC Name: 2-(acetyloxymethoxy)benzoic acid
• InChI: InChI=1S/C10H10O5/c1-7(11)14-6-15-9-5-3-2-4-8(9)10(12)13/h2-5H,6H2,1H3,(H,12,13)
• InChI Key: TZICBQGZGIWETF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OCOC1=CC=CC=C1C(=O)O

Description

2-Acetoxymethoxy-benzoic acid is a useful research compound. Its molecular formula is C10H10O5 and its molecular weight is 210.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

21.79 g (112.2 mmol) of 2-acetoxymethoxy-benzaldehyde and 100 ml (900 mmol) of 2-methyl-2-butene are diluted in 400 ml of tert-butanol. A solution containing 41 g (337 mmol) of sodium hydrogen phosphate and 35 g (393 mmol) of sodium chlorite in 100 ml of water is added dropwise to the reaction mixture, which is stirred for 2 hours at room temperature. The mixture is evaporated under reduced pressure and the residue is dissolved in dichloromethane. The organic phase is washed with water, dried over magnesium sulphate, filtered and concentrated. The white solid obtained is precipitated in heptane at 0° C. The precipitate is filtered, then rinsed with heptane and dried. 14.8 g of 2-acetoxymethoxy-benzoic acid is obtained in the form of white powder at a yield of 63%.